Cas no 35674-28-3 (5-Iodo-2-nitrobenzoic acid)

• Product Name: 5-Iodo-2-nitrobenzoic acid
• CAS No: 35674-28-3
• Molecular Formula: C₇H₄INO₄
• Molecular Weight: 293.0154
• MDL: MFCD07783659
• CID: 1039609
• PubChem ID: 13756757

5-Iodo-2-nitrobenzoic acid Properties

Names and Identifiers

• 5-Iodo-2-nitrobenzoic acid
• LogP
• Benzoic acid, 5-iodo-2-nitro-
• 5-iodo-2-nitro-benzoic acid
• RYOSQAPCAPOLCV-UHFFFAOYSA-N
• TD1239
• AB0088388
• ST24044802
• AKOS016008137
• DTXSID60548519
• AS-54704
• EN300-239810
• MFCD07783659
• F1967-1685
• DB-069247
• 35674-28-3
• 5-Iodo-2-nitrobenzoicacid
• SCHEMBL275456
• A874549
• AC-28701
• CS-0072572

• MDL： MFCD07783659
• InChIKey： RYOSQAPCAPOLCV-UHFFFAOYSA-N
• Inchi： 1S/C7H4INO4/c8-4-1-2-6(9(12)13)5(3-4)7(10)11/h1-3H,(H,10,11)
• SMILES： IC1C([H])=C([H])C(=C(C(=O)O[H])C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 292.91802
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 292.91851g/mol
• Heavy Atom Count: 13
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 83.1

Experimental Properties

• PSA: 80.44
• Refractive Index: 1.702
• Boiling Point: 417.7°C at 760 mmHg
• Melting Point: 174-175 ºC (hydrochloric acid )
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 206.4°C
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),
• Density: 2.156±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives